Cas no 879774-73-9 (5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2,4-dimethoxybenzoate)

• Product Name: 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2,4-dimethoxybenzoate
• CAS No: 879774-73-9
• MF: C₁₇H₁₅NO₅S
• MW: 345.369703531265
• CID: 6093236
• PubChem ID: 8649823
• Update Time: 2025-06-14

5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2,4-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2,4-dimethoxybenzoate
• Benzoic acid, 2,4-dimethoxy-, [5-(2-thienyl)-3-isoxazolyl]methyl ester
• 879774-73-9
• (5-thiophen-2-yl-1,2-oxazol-3-yl)methyl 2,4-dimethoxybenzoate
• (5-(thiophen-2-yl)isoxazol-3-yl)methyl 2,4-dimethoxybenzoate
• AKOS024652925
• [5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl 2,4-dimethoxybenzoate
• F2496-0940

• Inchi： 1S/C17H15NO5S/c1-20-12-5-6-13(14(9-12)21-2)17(19)22-10-11-8-15(23-18-11)16-4-3-7-24-16/h3-9H,10H2,1-2H3
• InChI Key： RYIGMXUKFLNYMX-UHFFFAOYSA-N
• SMILES： C(OCC1C=C(C2SC=CC=2)ON=1)(=O)C1=CC=C(OC)C=C1OC

Computed Properties

• Exact Mass: 345.06709375g/mol
• Monoisotopic Mass: 345.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 99Ų

Experimental Properties

• Density: 1.294±0.06 g/cm3(Predicted)
• Boiling Point: 534.8±45.0 °C(Predicted)
• pka: -3.74±0.50(Predicted)

Additional information on 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2,4-dimethoxybenzoate

Comprehensive Overview of 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2,4-dimethoxybenzoate (CAS No. 879774-73-9)

5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2,4-dimethoxybenzoate (CAS No. 879774-73-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of heterocyclic compounds, combining a thiophene ring with an oxazole moiety, further esterified with a 2,4-dimethoxybenzoate group. Its molecular complexity makes it a promising candidate for applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2,4-dimethoxybenzoate has surged, driven by their versatility in medicinal chemistry and crop protection. Researchers are particularly interested in its potential as a bioactive scaffold, which could lead to the development of novel therapeutic agents or agrochemicals. The compound's CAS No. 879774-73-9 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

One of the key features of 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2,4-dimethoxybenzoate is its structural hybridity, which allows it to interact with diverse biological targets. The thiophene ring is known for its electron-rich nature, making it a valuable component in pharmaceutical intermediates. Meanwhile, the oxazole ring contributes to its stability and bioavailability, traits highly sought after in drug design. The 2,4-dimethoxybenzoate ester group further enhances its solubility, a critical factor in formulation development.

The synthesis of CAS No. 879774-73-9 involves multi-step organic reactions, often starting from thiophene-2-carboxaldehyde and proceeding through oxazole formation and esterification. This process highlights the compound's synthetic accessibility, a topic frequently explored in organic chemistry forums and patent filings. Its molecular weight and logP value are also of interest to researchers optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion).

From an industrial perspective, 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2,4-dimethoxybenzoate is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure on chemical manufacturing, companies are exploring eco-friendly routes to produce such compounds. Searches for CAS 879774-73-9 suppliers and custom synthesis services have risen, indicating its commercial viability.

In conclusion, 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 2,4-dimethoxybenzoate (CAS No. 879774-73-9) represents a fascinating intersection of chemical innovation and practical application. Its multifunctional structure and research potential ensure its continued prominence in scientific and industrial circles. As interest in tailored heterocycles grows, this compound is poised to play a pivotal role in advancing molecular science.